Cas no 7124-94-9 (1,2,3,4,5,6-hexahydro-2-benzazocine)
7124-94-9 structure
Product Name:1,2,3,4,5,6-hexahydro-2-benzazocine
1,2,3,4,5,6-hexahydro-2-benzazocine Properties
Names and Identifiers
-
- 1,2,3,4,5,6-Hexahydro-benzo[c]azocine
- 1,2,3,4,5,6-hexahydro-2-benzazocine
- CHEMBL116945
- 2-Benzazocine, 1,2,3,4,5,6-hexahydro-
- UNII-8H8W6577DV
- HAA12494
- 1,2,3,4,5,6-Hexahydrobenzo[c]azocine
- Z1262564835
- EN300-1601984
- BDBM50052889
- 7124-94-9
- 8H8W6577DV
- SCHEMBL4503618
- 1,2,3,4,5,6-Hexahydro-benz(C)azocine
- PD179121
-
- InChIKey： QLEFVMRRZCGFFA-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H15N/c1-2-7-11-9-12-8-4-3-6-10(11)5-1/h1-2,5,7,12H,3-4,6,8-9H2
Computed Properties
- Exact Mass: 161.120449483g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 161.120449483g/mol
- Heavy Atom Count: 12
- Complexity: 133
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 12Ų
1,2,3,4,5,6-hexahydro-2-benzazocine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00FU40-50mg |
1,2,3,4,5,6-Hexahydro-benzo[c]azocine |
7124-94-9 | 95% | 50mg |
$596.00 | ||
| Aaron | AR00FUCC-50mg |
1,2,3,4,5,6-Hexahydro-benzo[c]azocine |
7124-94-9 | 95% | 50mg |
$619.00 | ||
| Enamine | EN300-1601984-0.05g |
1,2,3,4,5,6-hexahydro-2-benzazocine |
7124-94-9 | 95% | 0.05g |
$432.0 | 2023-07-07 |
1,2,3,4,5,6-hexahydro-2-benzazocine Related Literature
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1. Back cover
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Eryun Yan,Yilong Fu,Xue Wang,Yin Ding,Hanqing Qian,Chi-Hwa Wang,Yong Hu,Xiqun Jiang J. Mater. Chem., 2011,21, 3147-3155
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Liang-Nian He,Hiroyuki Yasuda,Toshiyasu Sakakura Green Chem., 2003,5, 92-94
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Geng Nan Wang,Kun Yang,Hui Zhi Liu,Meng Xiao Feng,Jian Ping Wang Anal. Methods, 2016,8, 5511-5518
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Sultan H. Qiblawi,Amy L. Pochodylo,Robert L. LaDuca CrystEngComm, 2013,15, 8979-8988
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D. Käfer,G. Witte Phys. Chem. Chem. Phys., 2005,7, 2850-2853
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Marta Cerruti,Robert Delatolla,Aleida Hommes - de Vos van Steenwijk,Paul Kadota,Ted Mao,Margreet J. Oosterkamp,Fabrizio Sabba,Mikkel Stokholm-Bjerregaard,Ian Watson,Dominic Frigon,David G. Weissbrodt Environ. Sci.: Water Res. Technol., 2021,7, 1687-1706
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Nobuhiro Fusetani Nat. Prod. Rep., 2011,28, 400-410
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Xiaohong Yao,Xiangbing Zeng,Min Xue,Yongsong Liu Nanoscale Horiz., 2017,2, 43-49
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